Cas no 61296-09-1 (Piperidine, 4,4'-(1,3-propanediyl)bis[1-(1-cyclohexen-1-yl)-)
61296-09-1 structure
Product Name:Piperidine, 4,4'-(1,3-propanediyl)bis[1-(1-cyclohexen-1-yl)-
CAS No:61296-09-1
MF:C25H42N2
MW:370.61438703537
CID:485373
PubChem ID:71397319
Update Time:2025-04-19
Piperidine, 4,4'-(1,3-propanediyl)bis[1-(1-cyclohexen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-(cyclohexen-1-yl)-4-[3-[1-(cyclohexen-1-yl)piperidin-4-yl]propyl]piperidine
- 61296-09-1
- DTXSID80818827
- 4,4'-(Propane-1,3-diyl)bis[1-(cyclohex-1-en-1-yl)piperidine]
- Piperidine, 4,4'-(1,3-propanediyl)bis[1-(1-cyclohexen-1-yl)-
-
- Inchi: 1S/C25H42N2/c1-3-10-24(11-4-1)26-18-14-22(15-19-26)8-7-9-23-16-20-27(21-17-23)25-12-5-2-6-13-25/h10,12,22-23H,1-9,11,13-21H2
- InChI Key: LZTDXCQIZMJMQA-UHFFFAOYSA-N
- SMILES: N1(C2=CCCCC2)CCC(CC1)CCCC1CCN(C2=CCCCC2)CC1
Computed Properties
- Exact Mass: 370.33506
- Monoisotopic Mass: 370.334799348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Piperidine, 4,4'-(1,3-propanediyl)bis[1-(1-cyclohexen-1-yl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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